Cas no 158727-56-1 (2-Methoxy-4-(trifluoromethyl)aniline)

2-Methoxy-4-(trifluoromethyl)aniline Properties

Names and Identifiers

• 2-Methoxy-4-(trifluoromethyl)aniline
• 4-AMINO-3-METHOXYBENZOTRIFLUORIDE
• 2-Methoxy-4-(trifluoromethyl)benzenamine
• (2-Methoxy-4-trifluoromethylphenyl)amine
• 4-Trifluoromethyl-2-methoxyaniline
• 2-Methoxy-4-(trifluoromethyl)aniline, 2-Amino-5-(trifluoromethyl)anisole
• 2-Methoxy-4-trifluoromethyl-aniline
• 2-methoxy-4-(trifluoromethyl)aniline
• CS-0074358
• A809967
• 2-methoxy-4-(trifluoromethyl)benzeneamine
• SCHEMBL568623
• MFCD04115973
• DTXSID40409033
• F9994-0625
• Benzenamine, 2-methoxy-4-(trifluoromethyl)-
• 158727-56-1
• EN300-223475
• AKOS015891014
• SB33962
• SY227882
• DB-093816
• 2-Methoxy-4-trifluoromethyl-aniline, AldrichCPR
• 4-Amino-3-methoxybenzotrifluoride
• 2-METHOXY-4-(TRIFLUOROMETHYL)ANILINE
• +Expand

• MDL： MFCD04115973
• InChIKey： LWKZYZZCYQWRTJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8F3NO/c1-13-7-4-5(8(9,10)11)2-3-6(7)12/h2-4H,12H2,1H3
• SMILES： COC1=C(C=CC(=C1)C(F)(F)F)N

Computed Properties

• Exact Mass: 191.05579836g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 191.05579836g/mol
• Heavy Atom Count: 13
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Boiling Point: 225.9±40.0 ºC (760 Torr),
• Flash Point: 90.4±27.3 ºC,
• Solubility: Very slightly soluble (0.57 g/l) (25 º C),
• Density: 1.280±0.06 g/cm3 (20 ºC 760 Torr),